Cas no 71031-03-3 ((S)-Glycidyl Phenyl Ether)

(S)-Glycidyl Phenyl Ether structure

Product Name:(S)-Glycidyl Phenyl Ether

CAS No:71031-03-3

MF:C₉H₁₀O₂

MW:150.174502849579

MDL:MFCD06659026

CID:59168

PubChem ID:253659714

Update Time:2025-04-18

(S)-Glycidyl Phenyl Ether Chemical and Physical Properties

Names and Identifiers

- (S)-2-Oxiranylanisole
- (S)-Glycidyl phenyl ether
- (2S)-1,2-Epoxy-3-phenoxypropane
- (2R)-1,2-Epoxy-3-phenoxypropane
- (2S)-(+)-3-phenoxy-1,2-epoxypropane
- (3S)-3-(t-butoxycarbonylamino)-5-methylhexanenitrile
- (S)-(2,3-epoxypropyl) phenyl ether
- (S)-2-(N-methylamino)-3-phenylpropionic acid
- (S)-2-(N-t-butoxycarbonylamino)-4-methylpentyl cyanide
- (S)-2-(phenoxymethyl)oxirane
- (S)-phenyl glycidyl ether
- (S)-Z-N-Methylphenylalanine
- CHEBI
- L-N-Me-phenylalanine
- methyl-DL-phenylalanine
- N-Methyl phenylalanine
- N-methyl-L-phenylalanine
- (S)-1,2-Epoxy-3-phenoxypropane
- (R)-Glycidyl phenyl ether
- (R)-2-(Phenoxymethyl)oxirane
- (R)-glycidylphenyl ether
- (2R)-2-(phenoxymethyl)oxirane
- PubChem14080
- (R)-Phenoxymethyloxirane
- (R)-2-phenoxymethyl-oxirane
- (R)-
- A-(2-Oxiranyl)anisole
- FQYUMYWMJTYZTK-VIFPVBQESA-N
- (r)-1,2-epoxy-3-phenoxypropane
- LS00142
- P609
- G0409
- (R)-(-)-3-(phenyloxy)-1,2-epoxypropane
- 031G022
- I01
- (S)-2-Oxiranylanisole, >=97.0% (sum of enantiomers, GC)
- (2S)-3-phenoxy-1,2-epoxypropane
- (2S)-1-phenoxy-2,3-epoxypropane
- SCHEMBL1583161
- (S)-2-Phenoxymethyl-oxirane
- FQYUMYWMJTYZTK-SECBINFHSA-N
- (S)-3-phenoxy-1,2-epoxypropane
- (s)-3-phenoxy-1,2 -epoxypropane
- G0410
- EN300-4254192
- MFCD06659026
- Z1201623620
- (s)-2-phenoxymethyloxirane
- (2S)-2-Phenoxymethyl-oxirane
- (2S)-2-(phenoxymethyl)oxirane
- (S)-2-[(phenoxy)methyl]oxirane
- A804925
- AKOS006345476
- AC-18289
- (S)-alpha-(2-Oxiranyl)anisole
- 71031-03-3
- F53321
- 71031-02-2
- 2(S)-phenoxymethyloxirane
- CS-W018153
- DTXSID301308064
- (S)-Glycidyl Phenyl Ether
- MDL： MFCD06659026
- Inchi： 1S/C9H10O2/c1-2-4-8(5-3-1)10-6-9-7-11-9/h1-5,9H,6-7H2/t9-/m1/s1
- InChI Key： FQYUMYWMJTYZTK-SECBINFHSA-N
- SMILES： O1C[C@H]1COC1C=CC=CC=1

Computed Properties

Exact Mass: 150.0681
Monoisotopic Mass: 150.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 21.8

Experimental Properties

Density: 1.11
Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
Refractive Index: 1.5290-1.5330
PSA: 21.76
LogP: 1.46420
Sensitiveness: Sensitive to air

(S)-Glycidyl Phenyl Ether Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H303-H312-H315-H317-H319-H335+H336-H351-H361-H372-H412
Warning Statement： P201-P202-P260-P264-P270-P271-P272-P273-P280-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P403+P233-P405-P501
WGK Germany：3
Hazard Category Code： 45-20/21-37/38-41-43-52/53-68
Safety Instruction： 53-26-36/37/39-45-61
FLUKA BRAND F CODES：10-23
Hazardous Material Identification：
Risk Phrases：R45;R20/21;R37/38;R41;R43;R52/53;R68
Safety Term：S53;S26;S36/37/39;S45;S61

(S)-Glycidyl Phenyl Ether Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD22322-1g	(S)-Glycidyl phenyl ether	71031-03-3	95%	1g	￥70.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD22322-5g	(S)-Glycidyl phenyl ether	71031-03-3	95%	5g	￥268.0	2024-04-18
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD22322-100g	(S)-Glycidyl phenyl ether	71031-03-3	95%	100g	￥4018.0	2024-04-18
TRC	G616013-50mg	(S)-Glycidyl Phenyl Ether	71031-03-3		50mg	$ 50.00	2022-06-04
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